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Compound of Interest

Compound Name: Calcium (D)-Pantothenate

Cat. No.: B16076004

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides critical safety and logistical information for

Calcium (D)-Pantothenate, ensuring operational integrity and personnel safety within the

laboratory environment.

Personal Protective Equipment (PPE)
When handling Calcium (D)-Pantothenate, a thorough risk assessment should be conducted

to determine the appropriate level of personal protective equipment. The following table

summarizes the recommended PPE for routine operations and in the event of a large spill.
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Situation
Required Personal

Protective Equipment
Notes

Routine Laboratory Handling

• Safety goggles with side-

shields• Lab coat• Protective

gloves (Nitrile rubber

recommended)• Dust

mask/particulate filter

respirator

Ensure good ventilation. Avoid

generating dust. Handle in

accordance with good

industrial hygiene and safety

practices.[1]

Large Spill

• Splash goggles• Full

protective suit• Dust respirator

(approved/certified)• Boots•

Gloves• Self-contained

breathing apparatus (SCBA)

A self-contained breathing

apparatus should be used to

avoid inhalation of the product.

It is advisable to consult a

specialist before handling a

large spill.[2]

Chemical and Physical Properties
Understanding the properties of Calcium (D)-Pantothenate is crucial for safe handling and

storage.

Property Value

Appearance White solid[3]

Odor Odorless[3]

Melting Point 190 °C / 374 °F[3]

Flash Point 145 °C / 293 °F[1][3]

Solubility Soluble in water[3]

Stability
Hygroscopic (absorbs moisture from the air).[2]

[3] Light sensitive.[2]

Handling and Storage
Handling:
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Avoid contact with skin and eyes.[2][4]

Minimize dust generation and accumulation.[1][4]

Use in a well-ventilated area.[2][5] Local exhaust ventilation may be necessary if dust is

generated.[2]

Wash hands thoroughly after handling.[4]

Ground all equipment containing the material to prevent static discharge.[2]

Storage:

Store in a cool, dry, and well-ventilated area.[2][5]

Keep the container tightly closed.[2][5]

Protect from light and moisture.[2][3] It is recommended to store in light-resistant containers.

[2]

Do not store above 24°C (75.2°F); refrigeration is preferable.[2]

Incompatible with strong oxidizing agents, acids, and alkalis.[2][3]

Spill and Disposal Procedures
A clear and practiced spill response plan is essential. The following workflow outlines the steps

to be taken in the event of a Calcium (D)-Pantothenate spill.
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Workflow for Handling a Calcium (D)-Pantothenate Spill

Workflow for Handling a Calcium (D)-Pantothenate Spill

Small Spill Response Large Spill Response

Spill Occurs

Evacuate Immediate Area
(if necessary)

Ensure safety

Assess Spill Size
(Small vs. Large)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Small Spill

Don Full Protective Gear
(Full Suit, SCBA, Boots, Gloves)

Large Spill

Use appropriate tools to place
spilled solid in a suitable
waste disposal container.

Clean contaminated surface
with water.

Dispose of waste according
to local regulations.

Use a shovel to place material
into a waste disposal container.

Finish cleaning by spreading water
on the contaminated surface.

Dispose of waste according
to local and regional authority requirements.

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Disposal: Waste must be disposed of in accordance with federal, state, and local environmental

control regulations.[2] Consult with your institution's environmental health and safety

department for specific guidance on the disposal of Calcium (D)-Pantothenate and

contaminated materials. Do not empty into drains.[6] Contaminated packaging should be

handled in the same way as the substance itself.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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